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Compound of Interest

Compound Name: 5-Hydroxypicolinaldehyde

Cat. No.: B1296277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the anticipated Fourier-Transform

Infrared (FT-IR) and mass spectrometry (MS) characteristics of 5-Hydroxypicolinaldehyde
(also known as 5-hydroxy-2-pyridinecarboxaldehyde). As a substituted pyridine derivative, this

compound holds interest in medicinal chemistry and drug development. A thorough

understanding of its spectral properties is crucial for its synthesis, identification, and quality

control.

Core Physicochemical Data
Property Value

Molecular Formula C₆H₅NO₂[1][2]

Molecular Weight 123.11 g/mol [1][2]

CAS Number 31191-08-9[1][2]

Appearance White to light yellow solid[3]

IUPAC Name 5-hydroxypyridine-2-carbaldehyde[3]

FT-IR Spectroscopic Analysis
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FT-IR spectroscopy is a powerful technique for identifying the functional groups within a

molecule based on their characteristic vibrations. The FT-IR spectrum of 5-
Hydroxypicolinaldehyde is expected to exhibit distinct absorption bands corresponding to its

hydroxyl, aldehyde, and pyridine ring functionalities.

Predicted FT-IR Spectral Data
The following table summarizes the predicted key vibrational frequencies for 5-
Hydroxypicolinaldehyde. These predictions are based on the typical absorption ranges for

the constituent functional groups.

Wavenumber
(cm⁻¹)

Vibration Type Functional Group Predicted Intensity

3500-3200
O-H Stretch (H-

bonded)
Phenolic Hydroxyl Strong, Broad

3100-3000 C-H Stretch
Aromatic (Pyridine

Ring)
Medium to Weak

2850 & 2750 C-H Stretch Aldehyde
Weak to Medium

(doublet)

1710-1685
C=O Stretch

(conjugated)
Aldehyde Carbonyl Strong

1600-1450 C=C & C=N Stretch
Aromatic (Pyridine

Ring)

Medium to Strong

(multiple bands)

1300-1200 C-O Stretch Phenolic Hydroxyl Medium to Strong

900-650
C-H Bend (out-of-

plane)

Aromatic (Pyridine

Ring)
Medium to Strong

Mass Spectrometry Analysis
Mass spectrometry is an analytical technique used to determine the mass-to-charge ratio (m/z)

of ionized molecules.[4] Electron Ionization (EI) is a common method for the analysis of small

organic molecules, which often leads to characteristic fragmentation patterns that aid in

structural elucidation.
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Predicted Mass Spectrum Data (Electron Ionization)
The mass spectrum of 5-Hydroxypicolinaldehyde is expected to show a molecular ion peak

corresponding to its molecular weight, along with several fragment ions resulting from the

cleavage of specific bonds.

m/z Value Proposed Ion
Fragmentation
Pathway

Predicted Relative
Abundance

123 [M]⁺ Molecular Ion Moderate

122 [M-H]⁺

Loss of a hydrogen

atom from the

aldehyde

Moderate to High

95 [M-CO]⁺

Loss of carbon

monoxide from the

aldehyde

High (often a base

peak)

94 [M-CHO]⁺
Loss of the formyl

radical
High

67 [C₄H₃O]⁺
Further fragmentation

of the ring
Moderate

Experimental Protocols
The following are generalized protocols for the FT-IR and mass spectrometry analysis of 5-
Hydroxypicolinaldehyde. Instrument parameters may need to be optimized for specific

equipment.

FT-IR Spectroscopy Protocol (KBr Pellet Method)
Sample Preparation:

Thoroughly grind 1-2 mg of 5-Hydroxypicolinaldehyde with approximately 100-200 mg of

dry, IR-grade potassium bromide (KBr) using an agate mortar and pestle.

Transfer the fine, homogeneous powder to a pellet-pressing die.
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Apply pressure (typically 8-10 tons) with a hydraulic press to form a thin, translucent pellet.

Instrument Setup:

Purge the FT-IR spectrometer with dry air or nitrogen to minimize atmospheric

interference.

Perform a background scan with an empty sample compartment.

Data Acquisition:

Place the KBr pellet in the sample holder.

Acquire the spectrum, typically in the range of 4000-400 cm⁻¹.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

Sample Preparation:

Prepare a dilute solution of 5-Hydroxypicolinaldehyde (e.g., 1 mg/mL) in a suitable

volatile solvent such as methanol or dichloromethane.

Gas Chromatograph (GC) Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

Inlet Temperature: 250 °C.

Carrier Gas: Helium at a constant flow rate.

Oven Program: Start at a suitable initial temperature (e.g., 80 °C), hold for 1-2 minutes,

then ramp to a final temperature (e.g., 250 °C) at a rate of 10-15 °C/min.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 300.
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Ion Source Temperature: 230 °C.

Transfer Line Temperature: 280 °C.

Data Analysis:

Analyze the resulting total ion chromatogram (TIC) and the mass spectrum of the peak

corresponding to 5-Hydroxypicolinaldehyde.
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Caption: General experimental workflow for FT-IR and MS analysis.
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Predicted Mass Spectrometry Fragmentation Pathway
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Caption: Predicted fragmentation of 5-Hydroxypicolinaldehyde in EI-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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